![molecular formula C15H14N2O2S B4286492 3-[(anilinocarbonothioyl)amino]-4-methylbenzoic acid](/img/structure/B4286492.png)
3-[(anilinocarbonothioyl)amino]-4-methylbenzoic acid
Overview
Description
3-[(anilinocarbonothioyl)amino]-4-methylbenzoic acid, also known as AMCA, is a chemical compound that has attracted significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-[(anilinocarbonothioyl)amino]-4-methylbenzoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and the induction of apoptosis in cancer cells. In addition, 3-[(anilinocarbonothioyl)amino]-4-methylbenzoic acid has been shown to have antibacterial activity through the disruption of bacterial cell membranes.
Biochemical and Physiological Effects:
3-[(anilinocarbonothioyl)amino]-4-methylbenzoic acid has been shown to have a range of biochemical and physiological effects, including the inhibition of cancer cell growth, the induction of apoptosis, and the disruption of bacterial cell membranes. In addition, 3-[(anilinocarbonothioyl)amino]-4-methylbenzoic acid has been shown to have antioxidant properties, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(anilinocarbonothioyl)amino]-4-methylbenzoic acid in lab experiments is its relatively simple synthesis method. In addition, 3-[(anilinocarbonothioyl)amino]-4-methylbenzoic acid has been shown to have a range of potential applications in various fields. However, one limitation of using 3-[(anilinocarbonothioyl)amino]-4-methylbenzoic acid in lab experiments is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for research on 3-[(anilinocarbonothioyl)amino]-4-methylbenzoic acid. One direction is to further investigate its potential applications in medicinal chemistry, particularly in the treatment of cancer and infectious diseases. Another direction is to explore its potential applications in materials science, such as the synthesis of functional materials. Finally, further research is needed to better understand the mechanism of action of 3-[(anilinocarbonothioyl)amino]-4-methylbenzoic acid and its potential side effects.
Scientific Research Applications
3-[(anilinocarbonothioyl)amino]-4-methylbenzoic acid has been studied extensively for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, 3-[(anilinocarbonothioyl)amino]-4-methylbenzoic acid has been shown to have antitumor and antimicrobial properties. In materials science, 3-[(anilinocarbonothioyl)amino]-4-methylbenzoic acid has been used as a building block for the synthesis of functional materials. In environmental science, 3-[(anilinocarbonothioyl)amino]-4-methylbenzoic acid has been used as a probe for the detection of heavy metal ions in water.
properties
IUPAC Name |
4-methyl-3-(phenylcarbamothioylamino)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O2S/c1-10-7-8-11(14(18)19)9-13(10)17-15(20)16-12-5-3-2-4-6-12/h2-9H,1H3,(H,18,19)(H2,16,17,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKOAHYSTRTWPQV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)O)NC(=S)NC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-3-[(phenylcarbamothioyl)amino]benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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